Cas no 894020-22-5 (N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}furan-2-carboxamide)

• Product Name: N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}furan-2-carboxamide
• CAS No: 894020-22-5
• MF: C₁₈H₁₆N₄O₂S
• MW: 352.410242080688
• CID: 5512325
• Update Time: 2025-07-15

N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(3-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]furan-2-carboxamide
• N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}furan-2-carboxamide

• Inchi： 1S/C18H16N4O2S/c1-12-4-2-5-13(10-12)16-20-18-22(21-16)14(11-25-18)7-8-19-17(23)15-6-3-9-24-15/h2-6,9-11H,7-8H2,1H3,(H,19,23)
• InChI Key： MNPSTCYXZIUDEU-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCCC1N2C(SC=1)=NC(C1=CC=CC(C)=C1)=N2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}furan-2-carboxamide

Recent Advances in the Study of N-{2-[2-(3-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}furan-2-carboxamide (CAS: 894020-22-5)

The compound N-{2-[2-(3-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}furan-2-carboxamide (CAS: 894020-22-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazolothiazole and furan carboxamide moieties, exhibits promising pharmacological properties, particularly in the context of targeted therapies. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential applications in treating various diseases.

One of the key areas of investigation has been the compound's interaction with specific cellular targets. Preliminary findings suggest that it may act as a potent modulator of certain kinase pathways, which are critical in the regulation of cell proliferation and apoptosis. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to map the binding interactions between the compound and its target proteins. These studies have provided valuable insights into the structural determinants of its bioactivity, paving the way for the design of more effective derivatives.

In addition to its mechanistic studies, significant progress has been made in the synthetic chemistry of this compound. Recent publications highlight novel synthetic routes that improve yield and purity while reducing the complexity of the process. For instance, a one-pot multicomponent reaction has been developed, which simplifies the synthesis of the triazolothiazole core. These advancements are crucial for scaling up production and facilitating further preclinical and clinical evaluations.

Pharmacological evaluations have also been a focal point of recent research. In vitro and in vivo studies have demonstrated the compound's efficacy in models of inflammatory and neoplastic diseases. Notably, it has shown selective inhibition of tumor cell growth with minimal cytotoxicity to normal cells, suggesting a favorable therapeutic index. These findings underscore its potential as a lead compound for the development of new anticancer agents.

Despite these promising results, challenges remain. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic profile. Furthermore, ongoing clinical trials are expected to provide critical data on its safety and efficacy in humans.

In conclusion, the recent research on N-{2-[2-(3-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}furan-2-carboxamide (CAS: 894020-22-5) highlights its potential as a versatile pharmacophore with broad therapeutic applications. The integration of structural, synthetic, and pharmacological studies has significantly advanced our understanding of this compound, setting the stage for its future development into a clinically relevant drug. Continued interdisciplinary collaboration will be essential to overcome existing challenges and realize its full therapeutic potential.